Cas no 111008-23-2 (2-(2-oxopropylidene)-1,5-dihydro-1,5-benzodiazepin-4-one)

• Product Name: 2-(2-oxopropylidene)-1,5-dihydro-1,5-benzodiazepin-4-one
• CAS No: 111008-23-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 2606542
• PubChem ID: 359147
• Update Time: 2025-04-21

2-(2-oxopropylidene)-1,5-dihydro-1,5-benzodiazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxopropylidene)-1,5-dihydro-1,5-benzodiazepin-4-one
• DTXSID10326864
• 111008-23-2
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-4-(2-oxopropylidene)-
• NCI60_005813

• Inchi： 1S/C12H12N2O2/c1-8(15)6-9-7-12(16)14-11-5-3-2-4-10(11)13-9/h2-6,13H,7H2,1H3,(H,14,16)
• InChI Key： RCYMCAMDQNXWCC-UHFFFAOYSA-N
• SMILES： O=C1CC(=CC(C)=O)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2Ų